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Experimental Workflow for Alpha-Santalene Analysis

The general process for analyzing alpha-santalene content in a sample, as derived from the literature,
involves the following stages. Note that specific parameters like column type and temperature program are

not uniformly detailed across all studies.
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Key Analytical Parameters and Findings

The tables below summarize instrumental conditions and quantitative findings from recent studies.

Table 1: Instrumental Conditions for GC-MS from Research Studies

Parameter Description / Value Context /| Reference

Analytical Gas Chromatography-Mass Spectrometry  Common method for essential oil

Technique (GC-MS) analysis [1].

Column Type Not explicitly specified in searched results  Information missing from available
sources.
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Parameter Description / Value Context /| Reference

Temperature Not explicitly specified in searched results  Information missing from available

Program sources.

Carrier Gas Not explicitly specified in searched results  Information missing from available
sources.

lonization Mode Electron lonization (EI) Commonly used for terpene
analysis [2].

Table 2: Quantitative Data on Alpha-Santalene and Related Compounds

| Sample / Context | Alpha-Santalene Content | Key Findings | Source | | :--- | :--- | :--- | :--- | | ISO 3518:2002
Standard | Not specified for alpha-santalene | Mandates 41-55% Z-a-santalol and 16-24% Z-B-santalol in
Santalum album oil [1] [3]. | | Commercial Oil Analysis | Not directly quantified | 5 of 6 commercial
"sandalwood" oils failed the ISO standard; some were adulterated with synthetic substitutes [1]. | |
Heterologous Production | Up to 1.3 g/L of total santalols (including Z-a-santalol) achieved in engineered
yeast [4]. | | Engineered Yeast Strain | Not specified for alpha-santalene | Final product contained 43.4% Z-
a-santalol and 22% Z-f-santalol, matching ISO standard [3]. |

Methodology and Researcher Notes

¢ Quality Standard Reference: The ISO 3518:2002 standard is the critical benchmark for authentic
Santalum album (sandalwood) oil [1]. Your guide should compare tested samples against these
required levels of Z-a-santalol and Z-f3-santalol.

e Focus on Adulteration: A primary application of GC-MS in this field is detecting adulterated
products. Be aware of synthetic substitutes (e.g., Javanol, Polysantol) and oils from other species
(e.g., Amyris balsamifera) that mimic sandalwood oil [1].

¢ Quantification Approach: While not explicitly described in the search results, quantification typically
involves calibrating the GC-MS with authentic alpha-santalene or alpha-santalol standards to create a
calibration curve, then comparing the peak areas of the samples to this curve for concentration
determination.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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